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Compound of Interest

3-Amino-1-benzylpyrrolidine-3-
Compound Name:
carboxylic acid

Cat. No.: B115472

An In-Depth Technical Guide to 3-Amino-1-benzylpyrrolidine-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Amino-1-benzylpyrrolidine-
3-carboxylic acid, a pyrrolidine derivative with potential applications in pharmaceutical
research and organic synthesis. This guide consolidates available data on its chemical
properties, potential synthesis routes, and biological significance, presented in a format tailored
for scientific and research audiences.

Chemical Identification and Properties

3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a substituted amino acid built on a
pyrrolidine scaffold. The pyrrolidine ring is a five-membered nitrogen-containing heterocycle
that is a common structural motif in medicinal chemistry due to its favorable physicochemical
properties and ability to serve as a versatile scaffold.[1][Z]

Table 1: Compound Identification
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Identifier

Value

Compound Name

3-Amino-1-benzylpyrrolidine-3-carboxylic acid

CAS Number

145602-87-5[3][4][5][6][7]

Synonyms

3-Amino-1-(phenylmethyl)-3-

pyrrolidinecarboxylic acid[4]

Table 2: Physicochemical Properties

Property Value Source
Molecular Formula C12H16N202 [8]
Molecular Weight 220.27 g/mol [8]

C1CN(CC1(C(=0)0)N)CC2=C

Canonical SMILES

[8]

C=CcC=C2
IXBOFOMZFVXPTF-
InChl Key [8]
UHFFFAOYSA-N
Predicted XlogP -1.9 [8]
Purity 96%-+ [3]

Table 3: Predicted Mass Spectrometry Data (Collision Cross Section)
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Adduct m/z Predicted CCS (A2
[M+H]* 221.12847 149.5

[M+Na]* 243.11041 155.4

[M-H]- 219.11391 152.9

M+NHa4]* 238.15501 168.7

[

[M+K]* 259.08435 152.3

Data sourced from
PubChemlLite, calculated using
CCSbase.[8]

Synthesis and Experimental Protocols

The synthesis of substituted pyrrolidine-3-carboxylic acids can be achieved through various
organic synthesis strategies. A common approach involves multi-step reactions starting from
readily available precursors. While a specific, validated protocol for 3-Amino-1-
benzylpyrrolidine-3-carboxylic acid is not widely published, a plausible synthetic route can
be derived from established methods for analogous structures, such as 1,3-dipolar
cycloadditions.[2][9]

A generalized workflow for the synthesis is outlined below.
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Step 1: 1,3-Dipolar Cycloaddition

Azomethine Ylide Precursor
(e.g., N-(methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine)

Alkene Derivative
(e.g., a,B-unsaturated ester)

Cycloaddition Reaction

Substituted Pyrrolidine Ester

Introduction of Amino Group
& Hydrolysis (e.g., LIOH, H20/THF)

Step 2: Functional |Group Interconversion

Ester Hydrolysis

3-Amino-1-benzylpyrrolidine-
3-carboxylic Acid

Click to download full resolution via product page

Caption: Generalized synthetic workflow for pyrrolidine-3-carboxylic acid derivatives.

General Experimental Protocol (Hypothetical)

The following protocol is a generalized representation based on synthetic methods for similar
compounds and should be adapted and optimized for specific laboratory conditions.[2][9]

e 1,3-Dipolar Cycloaddition:
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o To a solution of an appropriate alkene derivative (e.g., methyl 2-acetamidoacrylate) in a
suitable solvent like dichloromethane (DCM), add a catalytic amount of trifluoroacetic acid
(TFA).

o Add the azomethine ylide precursor (e.g., N-(methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine) dropwise at room temperature.

o Stir the reaction mixture overnight.
o Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction, perform an aqueous work-up, and extract the
product with an organic solvent.

o Purify the resulting pyrrolidine ester intermediate using column chromatography.

 Hydrolysis to Carboxylic Acid:

o

Dissolve the purified pyrrolidine ester in a mixture of tetrahydrofuran (THF) and water.

o Add an excess of a base, such as lithium hydroxide (LiOH), to the solution.

o Stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC).
o Acidify the reaction mixture with a suitable acid (e.g., HCI) to protonate the carboxylate.

o Extract the final product, 3-Amino-1-benzylpyrrolidine-3-carboxylic acid, with an
appropriate organic solvent.

o Dry the organic layer, concentrate it under reduced pressure, and purify the final
compound, if necessary, by recrystallization or chromatography.

Biological Significance and Potential Applications

While specific biological activity data for 3-Amino-1-benzylpyrrolidine-3-carboxylic acid is
limited in publicly accessible literature, the pyrrolidine scaffold is of significant interest in drug
discovery.[2] Compounds with similar structures, such as 4-benzylpyrrolidine-3-carboxylic acid
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derivatives, have been identified as potent agonists for peroxisome proliferator-activated
receptors (PPARS).[2]

PPARs are nuclear receptors that play a crucial role in regulating glucose metabolism and lipid
metabolism. Agonists of PPARa and PPARYy are used in the treatment of dyslipidemia and type
2 diabetes. The potential for this class of compounds to interact with such biological targets
makes them valuable for further investigation in metabolic disease research.

Potential Signaling Pathway: PPAR Agonism

The diagram below illustrates the general mechanism of action for a PPAR agonist.

Caption: Potential mechanism of action via PPAR signaling pathway.

Conclusion

3-Amino-1-benzylpyrrolidine-3-carboxylic acid (CAS: 145602-87-5) is a compound of
interest for chemical and pharmaceutical research. Its structure, based on the versatile
pyrrolidine scaffold, suggests potential for biological activity. While detailed experimental and
biological data are sparse, this guide provides a foundational understanding based on its
chemical properties and the activities of structurally related molecules. The outlined synthetic
strategies and potential biological pathways, such as PPAR agonism, offer a starting point for
researchers and drug developers interested in exploring the therapeutic potential of this and
similar compounds. Further empirical studies are necessary to fully characterize its properties
and validate its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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